Cas no 24428-81-7 (3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl-
• CAS No: 24428-81-7
• MF: C₂₁H₂₀N₂O₂
• MW: 332.395705223084
• CID: 278933
• PubChem ID: 6433855
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-(3-oxo-2-phenyl-1-buten-1-yl)-2-phenyl-
• 1,5-dimethyl-4-[(Z)-3-oxo-2-phenylbut-1-enyl]-2-phenylpyrazol-3-one
• 4-(beta-Acetylstyryl)antipyrine
• 1-Phenyl-2,3-dimethyl-4-(beta-phenyl-beta-acetyl)vinylpyrazol-5-one
• BRN 0832328
• 24428-81-7
• ANTIPYRINE, 4-(beta-ACETYLSTYRYL)-

• Inchi： 1S/C21H20N2O2/c1-15-19(14-20(16(2)24)17-10-6-4-7-11-17)21(25)23(22(15)3)18-12-8-5-9-13-18/h4-14H,1-3H3/b20-14+
• InChI Key： SWMJEUGFIOJIHF-XSFVSMFZSA-N
• SMILES： O=C1C(/C=C(\C(C)=O)/C2C=CC=CC=2)=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 332.1526
• Monoisotopic Mass: 332.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6

Experimental Properties

• Density: 1.22
• Boiling Point: 487.7°Cat760mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.653
• PSA: 40.62